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Introduction

TTT-3002 has emerged as a potent and versatile tyrosine kinase inhibitor (TKI) with significant
therapeutic potential in distinct and challenging disease areas: acute myeloid leukemia (AML)
and Parkinson's disease. This technical guide provides a comprehensive overview of the
molecular mechanisms underpinning the action of TTT-3002, focusing on its inhibitory effects
on FMS-like tyrosine kinase-3 (FLT3) and Leucine-rich repeat kinase 2 (LRRK2). This
document synthesizes key quantitative data, details experimental methodologies for pivotal
studies, and presents visual representations of the relevant signaling pathways to facilitate a
deeper understanding for researchers and drug development professionals.

Core Mechanism of Action: Dual Kinase Inhibition

TTT-3002 exerts its therapeutic effects through the targeted inhibition of at least two key protein
kinases:

o FMS-like Tyrosine Kinase-3 (FLT3): In the context of oncology, particularly AML, TTT-3002 is
a highly potent FLT3 inhibitor. It demonstrates robust activity against both wild-type FLT3
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and, crucially, various activating mutations such as internal tandem duplications (FLT3-ITD)
and point mutations in the tyrosine kinase domain (e.g., D835Y), which are common drivers
of leukemogenesis and are associated with poor prognosis.

e Leucine-rich Repeat Kinase 2 (LRRK2): In the realm of neurodegenerative disorders, TTT-
3002 functions as an inhibitor of LRRK2 kinase activity. Mutations in the LRRK2 gene are a
significant genetic cause of Parkinson's disease, and inhibition of its kinase activity is a
promising therapeutic strategy to mitigate neurodegeneration.

Quantitative Data Summary

The potency of TTT-3002 has been quantified across various preclinical models. The following
tables summarize the key inhibitory concentrations (IC50) and other relevant metrics.

Table 1: Inhibitory Activity of TTT-3002 against FLT3

Target Cell Line/Assay IC50 (nM) Reference
FLT3/ITD

_ Ba/F3-ITD ~0.1-0.25 [1][2]
Autophosphorylation
FLT3/D835Y

_ Ba/F3-D835Y ~0.25 [2]
Autophosphorylation
FLT3 Wild-Type Ba/F3-WT >2 [1]

Cell Proliferation

FLT3/ITD Mutant
) MOLM-14, MV4-11 0.49-0.92 [1]
Leukemia Cells

FLT3/D835Y Mutant

Ba/F3-D835Y ~1.5 [2]
Cells

Downstream Signaling

pPSTATS Inhibition (in NHD13/ITD mouse

. <2 [1]
Vivo) model

Table 2: Inhibitory Activity of TTT-3002 against LRRK2
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Target Assay Condition

IC50 (nM) Reference

LRRK2 (Wild-Type)

_ o In vitro kinase assay
Kinase Activity

~10 [1]

LRRK2 (G2019S
Mutant) Kinase In vitro kinase assay
Activity

~8 [1]

LRRK2 (R1441C
Mutant) Kinase In vitro kinase assay
Activity

~12 [1]

Signaling Pathways

TTT-3002 modulates key signaling cascades downstream of FLT3 and LRRK2. The following
diagrams illustrate these pathways and the point of intervention by TTT-3002.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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